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Compound of Interest

Compound Name: 2-Methoxybenzophenone

Cat. No.: B1295077 Get Quote

Ensuring the safe and environmentally responsible disposal of chemical waste is a critical

component of laboratory safety. This guide provides detailed procedures for the proper disposal

of 2-Methoxybenzophenone, a common UV-blocker in drug formulations, to assist

researchers, scientists, and drug development professionals in maintaining a safe and

compliant laboratory environment.

Physicochemical Properties and Safety Data
A thorough understanding of a chemical's properties is the first step in safe handling and

disposal. The following table summarizes key quantitative data for 2-Methoxybenzophenone.

Property Value

Physical State Powder Solid

Appearance Off-white

Odor Odorless

Melting Point/Range 62.5 - 65.00 °C / 144.5 - 149 °F[1]

Boiling Point/Range 150 - 160 °C / 302 - 320 °F @ 5 mmHg[1]

Flash Point > 100 °C / > 212 °F[1][2]

Molecular Formula C14 H12 O3[1]

Molecular Weight 228.25[1]
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Disposal Procedures
The primary method for the disposal of 2-Methoxybenzophenone is through a licensed

chemical destruction facility. This can be achieved by controlled incineration with flue gas

scrubbing to prevent the release of harmful substances into the atmosphere.[3] It is imperative

that this material is not contaminated with water, foodstuffs, or feed and is not discharged into

sewer systems.[3]

Contaminated Packaging:

Containers that have held 2-Methoxybenzophenone should be triple-rinsed with an

appropriate solvent.[3] The rinsate should be collected and disposed of as chemical waste.

After thorough cleaning, the containers can be offered for recycling or reconditioning.[3]

Alternatively, the packaging can be punctured to render it unusable for other purposes.[3]

Experimental Protocol: Small Spill Clean-up
In the event of a small spill of 2-Methoxybenzophenone, the following steps should be taken

to ensure safety and proper containment:

Remove Ignition Sources: Immediately eliminate all potential sources of ignition from the

area.[4]

Personal Protective Equipment (PPE): Before beginning cleanup, ensure you are wearing

appropriate PPE, including chemical-resistant gloves, safety goggles, and a dust mask or

respirator.

Dampen the Spill: Carefully dampen the solid spill material with 60-70% ethanol to prevent

dust from becoming airborne.[4]

Transfer to a Container: Transfer the dampened material into a suitable, labeled container for

chemical waste.[4]

Clean Remaining Material: Use absorbent paper dampened with 60-70% ethanol to wipe up

any remaining residue.[4]
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Decontaminate Surfaces: Wash all contaminated surfaces with 60-70% ethanol, followed by

a thorough washing with a soap and water solution.[4]

Package Contaminated Materials: Seal the used absorbent paper and any contaminated

clothing in a vapor-tight plastic bag for disposal as chemical waste.[4]

Area Ventilation and Verification: Do not re-enter the contaminated area until a safety officer

has verified that it has been properly cleaned.[4]

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of 2-Methoxybenzophenone.
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Caption: Workflow for the proper disposal of 2-Methoxybenzophenone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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